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Compound Name: WKYMVm-NH2

Cat. No.: B15570908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WKYMVm-NH2 is a synthetic hexapeptide agonist for formyl peptide receptors (FPRs), with a

particularly strong affinity for formyl peptide receptor 2 (FPR2/ALX). FPRs are G protein-

coupled receptors expressed on various immune cells, including microglia, the resident

immune cells of the central nervous system (CNS). In the context of neuroinflammation, a key

process in the pathophysiology of neurodegenerative diseases and CNS injuries, the activation

of FPR2 by WKYMVm-NH2 has demonstrated significant therapeutic potential. These

application notes provide a comprehensive overview of the use of WKYMVm-NH2 in

neuroinflammation research, including its mechanism of action, quantitative data, and detailed

experimental protocols.

Mechanism of Action
WKYMVm-NH2 exerts its anti-inflammatory effects in the CNS primarily through the activation

of FPR2 on microglial cells. This interaction initiates a signaling cascade that ultimately leads to

the suppression of pro-inflammatory responses and the promotion of neuroprotective

phenotypes. The key signaling pathways involved include the inhibition of the extracellular

signal-regulated kinases 1 and 2 (ERK1/2) and nuclear factor-κB (NF-κB) pathways. Activation

of FPR2 by WKYMVm-NH2 has been shown to inhibit the M1 pro-inflammatory polarization of

microglia and reduce the secretion of key pro-inflammatory cytokines such as tumor necrosis

factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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